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Compound of Interest

Compound Name: tert-Butoxychlorodiphenyilsilane

Cat. No.: B093950

Essential Safety and Handling Guide for tert-
Butoxychlorodiphenylsilane

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides immediate and essential safety protocols,
operational procedures, and disposal plans for tert-Butoxychlorodiphenylsilane, ensuring
laboratory safety and regulatory compliance.

Chemical Identifier:

« Name: tert-Butoxychlorodiphenylsilane

« Synonyms: tert-Butyldiphenylsilyl chloride, TBDPSCI[1][2]

« CAS Number: 58479-61-1[1]

Hazard Identification and Personal Protective
Equipment (PPE)

tert-Butoxychlorodiphenylsilane is a hazardous chemical that requires stringent safety
measures. It is classified as a flammable liquid and vapor, may be corrosive to metals, and
causes severe skin burns and eye damage.[3] Contact with water liberates toxic gas.[1]

Summary of Hazards:
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Hazard Classification Category

Flammable liquids Category 3

Skin corrosion/irritation Category 1B[1][3]

Serious eye damage/eye irritation Category 1[1]

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)[1]

Recommended Personal Protective Equipment (PPE):

A comprehensive PPE strategy is crucial to minimize exposure risk. The following table outlines
the required PPE for handling tert-Butoxychlorodiphenylsilane.

Personal Protective o
Body Part . Specifications and Notes
Equipment

Handle with gloves that have
been inspected prior to use.
) ) The gloves must satisfy the
Hands Chemical-resistant gloves - o
specifications of EU Directive
89/686/EEC and the standard

EN 374 derived from it.[3]

_ _ Wear suitable protective
Fire/flame resistant and ) )
Body ) ) ) clothing to prevent skin
impervious clothing tact 3]
contact.

o In situations with splash
Safety glasses with side ]
Eyes/Face ) ) potential, wear goggles and a
shields and a face shield )
face shield.[4]

) ) If ventilation is inadequate,
, Use in a well-ventilated area or _ _
Respiratory _ wear appropriate respiratory
under a chemical fume hood ]
protection.[2][4]

Operational and Handling Protocols
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Adherence to proper handling procedures is critical to prevent accidents and ensure a safe
laboratory environment.

Key Handling Steps:

e Preparation: Work in a well-ventilated area, preferably a chemical fume hood.[2] Ensure that
an eyewash station and safety shower are readily accessible.[5]

e Grounding: Ground and bond the container and receiving equipment to prevent static
discharge.[3]

e Tools: Use non-sparking tools to avoid ignition sources.[3]

e Avoid Contact: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or spray.[3]

[6]

e Moisture: Handle under inert gas and protect from moisture, as it reacts violently with water.

[2]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[3] Store
locked up.[1]

Experimental Workflow Diagram:
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Safe Handling Workflow for tert-Butoxychlorodiphenylsilane
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Caption: Workflow for the safe handling of tert-Butoxychlorodiphenylsilane.
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Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

First Aid Measures:

Exposure Route First Aid Procedure

Immediately remove all contaminated clothing.
Skin Contact Rinse skin with plenty of water for at least 15

minutes. Seek immediate medical attention.[1]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[1]

Move the victim to fresh air and keep at restin a

position comfortable for breathing. If not

Inhalation ) ) o o
breathing, give artificial respiration. Seek
immediate medical attention.[6]
Rinse mouth with water. Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion

unconscious person. Call a physician or poison

control center immediately.[6]

Spill Response:

Remove all sources of ignition.[3]

Evacuate personnel to a safe area.

Wear appropriate personal protective equipment.

Use spark-proof tools and explosion-proof equipment.[3]

Contain the spill and collect the material with an inert absorbent.
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e Place the collected material in a suitable, closed container for disposal.[3]
e Do not let the chemical enter drains.[3]

Disposal Plan

Proper disposal of tert-Butoxychlorodiphenylsilane and its containers is essential to prevent
environmental contamination and comply with regulations.

Waste Disposal:

e The material should be disposed of by a licensed chemical destruction plant or through
controlled incineration with flue gas scrubbing.[3]

» Do not discharge into sewer systems or contaminate water, foodstuffs, feed, or seed.[3]

o Waste generators must consult federal, state, and local hazardous waste regulations to
ensure complete and accurate classification.[7]

Container Disposal:
o Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[3]

 Alternatively, puncture the packaging to make it unusable for other purposes and then
dispose of it in a sanitary landfill.[3]

o Combustible packaging materials may be disposed of through controlled incineration with
flue gas scrubbing.[3]

Disposal Logic Diagram:

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.chemicalbook.com/msds/tert-butoxychlorodiphenylsilane.pdf
https://www.chemicalbook.com/msds/tert-butoxychlorodiphenylsilane.pdf
https://www.benchchem.com/product/b093950?utm_src=pdf-body
https://www.chemicalbook.com/msds/tert-butoxychlorodiphenylsilane.pdf
https://www.chemicalbook.com/msds/tert-butoxychlorodiphenylsilane.pdf
https://pim-resources.coleparmer.com/sds/58232.pdf
https://www.chemicalbook.com/msds/tert-butoxychlorodiphenylsilane.pdf
https://www.chemicalbook.com/msds/tert-butoxychlorodiphenylsilane.pdf
https://www.chemicalbook.com/msds/tert-butoxychlorodiphenylsilane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Disposal Decision Tree for tert-Butoxychlorodiphenylsilane
Chemical Waste Generated
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Is Container Empty?

Yes o (Residual)
Triple-Rinse Container Puncture Container
inal Disposal
Recycle/Recondition Sanitary Landfill Licensed Chemical Destruction Plant

l
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Caption: Decision tree for the proper disposal of tert-Butoxychlorodiphenylsilane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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